Cas no 62039-97-8 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-)

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)- structure
62039-97-8 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-
CAS No:62039-97-8
MF:C9H13N5O
MW:207.232420682907
CID:459913
PubChem ID:21494309
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-
    • 6-(butylamino)-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
    • GUNVNFAQTMAHJT-UHFFFAOYSA-N
    • 6-(Butylamino)[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
    • AKOS015627199
    • 62039-97-8
    • 6-Butylamino-1,2,4-triazolo[4,3-b]pyridazine-3(2H)-one
    • DTXSID10614874
    • SCHEMBL11843858
    • Inchi: 1S/C9H13N5O/c1-2-3-6-10-7-4-5-8-11-12-9(15)14(8)13-7/h4-5H,2-3,6H2,1H3,(H,10,13)(H,12,15)
    • InChI Key: GUNVNFAQTMAHJT-UHFFFAOYSA-N
    • SMILES: O=C1NN=C2C=CC(=NN21)NCCCC

Computed Properties

  • Exact Mass: 207.11219
  • Monoisotopic Mass: 207.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.09
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